N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C15H20N2O2S/c1-3-14(18)16(4-2)10-15(19)17-8-13(9-17)7-12-5-6-20-11-12/h3,5-6,11,13H,1,4,7-10H2,2H3
• InChI Key: DHJIKUABWPZRQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CC(C1)CC2=CSC=C2)C(=O)C=C
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as AZD-9291 and is a third-generation epidermal growth factor receptor (EGFR) inhibitor. It is used in the treatment of non-small cell lung cancer (NSCLC) patients who have developed a resistance to first and second-generation EGFR inhibitors.

Mechanism Of Action

N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide works by irreversibly binding to the mutant form of the EGFR protein, which is commonly found in NSCLC patients. This binding prevents the activation of the EGFR pathway, which is responsible for the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide are primarily related to its ability to inhibit the EGFR pathway. This inhibition results in the suppression of cancer cell growth and proliferation. Additionally, this compound has been found to have minimal toxicity and is well-tolerated by patients.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide in lab experiments is its specificity for the mutant form of the EGFR protein. This specificity allows for targeted inhibition of cancer cells, while minimizing the effects on healthy cells. However, one limitation of using this compound is its high cost, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide. One direction is the development of combination therapies that include this compound, which may improve its effectiveness in treating cancer. Another direction is the investigation of its potential use in the treatment of other types of cancer, such as pancreatic cancer and ovarian cancer. Additionally, further research is needed to better understand the long-term effects of this compound on patients.

Synthesis Methods

The synthesis of N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide involves several steps. The first step is the reaction of 3-(thiophen-3-ylmethyl)azetidin-1-amine with ethyl acrylate in the presence of a base, which produces the intermediate product. This intermediate product is then reacted with ethyl chloroformate to form the final product.

Scientific Research Applications

N-Ethyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide has been extensively studied for its potential applications in cancer treatment. It has been found to be effective in inhibiting the growth of NSCLC cells that have developed a resistance to first and second-generation EGFR inhibitors. This compound has also been studied for its potential use in the treatment of other types of cancer, such as breast cancer and colorectal cancer.